Cas no 10232-91-4 (Propanenitrile,3-(2-ethylbutoxy)-)

Propanenitrile,3-(2-ethylbutoxy)- structure
10232-91-4 structure
Product Name:Propanenitrile,3-(2-ethylbutoxy)-
CAS No:10232-91-4
MF:C9H17NO
MW:155.237382650375
CID:148999
PubChem ID:82476
Update Time:2025-04-19

Propanenitrile,3-(2-ethylbutoxy)- Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile,3-(2-ethylbutoxy)-
    • 3-(2-ethylbutoxy)propanenitrile
    • 3-(2-ethylbutoxy)propiononitrile
    • 3-(2-Ethylbutoxy)propannitril
    • 3-(2-Ethylbutoxy)propannitril [Czech]
    • 3-(2-Ethylbutoxy)propionitrile
    • Propionitrile, 3-(2-ethylbutoxy)-
    • NS00023137
    • DTXSID10144904
    • 10232-91-4
    • EINECS 233-555-4
    • Inchi: 1S/C9H17NO/c1-3-9(4-2)8-11-7-5-6-10/h9H,3-5,7-8H2,1-2H3
    • InChI Key: HHTFLOIAOFXJDD-UHFFFAOYSA-N
    • SMILES: O(CCC#N)CC(CC)CC

Computed Properties

  • Exact Mass: 155.13111
  • Monoisotopic Mass: 155.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • Density: 0.9796 (rough estimate)
  • Boiling Point: 279.06°C (rough estimate)
  • Refractive Index: 1.4376 (estimate)
  • PSA: 33.02
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